2,6-difluoro-N-[2-(4-morpholinyl)ethyl]benzamide

• IUPAC Name: 2,6-difluoro-N-(2-morpholin-4-ylethyl)benzamide
• InChI: InChI=1S/C13H16F2N2O2/c14-10-2-1-3-11(15)12(10)13(18)16-4-5-17-6-8-19-9-7-17/h1-3H,4-9H2,(H,16,18)
• InChI Key: IYOCYAVDERCMBM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C2=C(C=CC=C2F)F
• Molecular Formula: C13H16F2N2O2
• Molecular Weight: 270.27 g/mol

Description

2,6-Difluoro-N-[2-(4-morpholinyl)ethyl]benzamide is a chemical compound with the molecular formula C₁₃H₁₆F₂N₂O₂ It is characterized by the presence of two fluorine atoms at the 2 and 6 positions on the benzene ring, and a morpholine ring attached via an ethyl chain to the amide nitrogen

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-difluoro-N-[2-(4-morpholinyl)ethyl]benzamide typically involves the following steps:

Starting Material: The synthesis begins with 2,6-difluorobenzoyl chloride.

Amidation Reaction: The 2,6-difluorobenzoyl chloride is reacted with 2-(4-morpholinyl)ethylamine in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane at room temperature.

Purification: The resulting product is purified using techniques such as recrystallization or column chromatography to obtain the pure 2,6-difluoro-N-[2-(4-morpholinyl)ethyl]benzamide.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. This would include the use of industrial reactors, continuous flow systems, and automated purification processes to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2,6-Difluoro-N-[2-(4-morpholinyl)ethyl]benzamide can undergo various types of chemical reactions, including:

Substitution Reactions: The fluorine atoms on the benzene ring can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly at the morpholine ring and the ethyl chain.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Substitution Reactions: Reagents such as sodium methoxide or potassium tert-butoxide can be used for nucleophilic substitution.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Hydrolysis: Acidic conditions (e.g., hydrochloric acid) or basic conditions (e.g., sodium hydroxide) can be used for hydrolysis.

Major Products Formed

Substitution: Products with different substituents replacing the fluorine atoms.

Oxidation: Oxidized derivatives of the morpholine ring or the ethyl chain.

Reduction: Reduced derivatives of the morpholine ring or the ethyl chain.

Hydrolysis: 2,6-difluorobenzoic acid and 2-(4-morpholinyl)ethylamine.

Scientific Research Applications

2,6-Difluoro-N-[2-(4-morpholinyl)ethyl]benzamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antifungal and antibacterial properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It may be used in the development of new materials or as a precursor in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of 2,6-difluoro-N-[2-(4-morpholinyl)ethyl]benzamide involves its interaction with specific molecular targets. For instance, in antifungal and antibacterial applications, the compound has been shown to form hydrogen bonds with key enzymes such as succinate dehydrogenase, inhibiting their activity and leading to the death of the target organism .

Comparison with Similar Compounds

Similar Compounds

2,5-Difluoro-N-[2-(4-morpholinyl)ethyl]benzamide: Similar structure but with fluorine atoms at the 2 and 5 positions.

2,6-Difluoro-N-[2-(4-fluorophenyl)-2-(4-morpholinyl)ethyl]benzamide: Contains an additional fluorophenyl group.

Uniqueness

2,6-Difluoro-N-[2-(4-morpholinyl)ethyl]benzamide is unique due to the specific positioning of the fluorine atoms and the morpholine ring. This unique structure contributes to its distinct chemical reactivity and potential biological activities, making it a valuable compound for various research applications.